Cas no 2679940-39-5 (tert-butyl N-benzyl-N-(2R)-1-hydroxybutan-2-ylcarbamate)

• Product Name: tert-butyl N-benzyl-N-(2R)-1-hydroxybutan-2-ylcarbamate
• CAS No: 2679940-39-5
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• CID: 5645096
• PubChem ID: 165908884
• Update Time: 2025-10-05

tert-butyl N-benzyl-N-(2R)-1-hydroxybutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28253339
• 2679940-39-5
• tert-butyl N-benzyl-N-[(2R)-1-hydroxybutan-2-yl]carbamate
• tert-butyl N-benzyl-N-(2R)-1-hydroxybutan-2-ylcarbamate

• Inchi： 1S/C16H25NO3/c1-5-14(12-18)17(15(19)20-16(2,3)4)11-13-9-7-6-8-10-13/h6-10,14,18H,5,11-12H2,1-4H3/t14-/m1/s1
• InChI Key： JFMNVQZQEQXDQM-CQSZACIVSA-N
• SMILES： O(C(N(CC1C=CC=CC=1)[C@@H](CO)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.18344366g/mol
• Monoisotopic Mass: 279.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-benzyl-N-(2R)-1-hydroxybutan-2-ylcarbamate

Recent Advances in the Study of tert-butyl N-benzyl-N-(2R)-1-hydroxybutan-2-ylcarbamate (CAS: 2679940-39-5)

The compound tert-butyl N-benzyl-N-(2R)-1-hydroxybutan-2-ylcarbamate (CAS: 2679940-39-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral carbamate derivative is of particular interest due to its potential applications in the synthesis of bioactive molecules and its role as a key intermediate in pharmaceutical development. Recent studies have explored its utility in asymmetric synthesis, enzyme inhibition, and as a precursor for novel therapeutic agents.

One of the most notable advancements in the study of this compound is its application in the synthesis of protease inhibitors. Researchers have demonstrated that tert-butyl N-benzyl-N-(2R)-1-hydroxybutan-2-ylcarbamate serves as a versatile building block for the construction of peptidomimetics, which are crucial in the development of drugs targeting viral proteases, such as those involved in HIV and hepatitis C. The chiral center at the 2R position is particularly important for achieving high enantioselectivity in these synthetic pathways.

In addition to its synthetic utility, recent investigations have highlighted the compound's potential as a modulator of enzymatic activity. A study published in the Journal of Medicinal Chemistry revealed that derivatives of tert-butyl N-benzyl-N-(2R)-1-hydroxybutan-2-ylcarbamate exhibit inhibitory effects on certain serine hydrolases, which are implicated in inflammatory and neurodegenerative diseases. These findings open new avenues for the design of enzyme-targeted therapies.

Another area of research focuses on the pharmacokinetic properties of this compound. Preliminary in vitro and in vivo studies have shown that tert-butyl N-benzyl-N-(2R)-1-hydroxybutan-2-ylcarbamate possesses favorable metabolic stability and bioavailability, making it a promising candidate for further drug development. Researchers are currently optimizing its structure to enhance its therapeutic efficacy and reduce potential off-target effects.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of tert-butyl N-benzyl-N-(2R)-1-hydroxybutan-2-ylcarbamate. Recent efforts have focused on developing more efficient catalytic systems and greener synthetic routes to address these issues. For instance, a team at MIT has reported a novel asymmetric hydrogenation method that significantly improves the yield and enantiomeric purity of the compound.

In conclusion, tert-butyl N-benzyl-N-(2R)-1-hydroxybutan-2-ylcarbamate (CAS: 2679940-39-5) represents a valuable tool in medicinal chemistry, with applications ranging from drug synthesis to enzyme modulation. Ongoing research continues to uncover its full potential, and future studies are expected to further elucidate its mechanisms of action and therapeutic applications. The compound's unique structural features and bioactive properties make it a focal point for innovation in the chemical biology and pharmaceutical industries.